Cas no 2172039-60-8 (4-(chloromethyl)-5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazole
• CAS No: 2172039-60-8
• MF: C₁₃H₂₀ClN₃
• MW: 253.771001815796
• CID: 5566476
• PubChem ID: 165593400
• Update Time: 2025-07-20

4-(chloromethyl)-5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazole
• EN300-1595350
• 2172039-60-8

• Inchi： 1S/C13H20ClN3/c1-9(10-4-2-5-10)17-13(11-6-3-7-11)12(8-14)15-16-17/h9-11H,2-8H2,1H3
• InChI Key： ZEOYJHGPVHFTIP-UHFFFAOYSA-N
• SMILES： ClCC1=C(C2CCC2)N(C(C)C2CCC2)N=N1

Computed Properties

• Exact Mass: 253.1345753g/mol
• Monoisotopic Mass: 253.1345753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazole

Comprehensive Overview of 4-(chloromethyl)-5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazole (CAS No. 2172039-60-8)

The compound 4-(chloromethyl)-5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazole (CAS No. 2172039-60-8) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including the presence of a chloromethyl group and two cyclobutyl moieties, make it a valuable intermediate for the synthesis of more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where 1,2,3-triazole derivatives are known for their bioactivity and versatility.

In recent years, the demand for triazole-based compounds has surged due to their wide-ranging applications in pharmaceuticals, agrochemicals, and advanced materials. The 4-(chloromethyl)-5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazole stands out due to its cyclobutyl substituents, which can enhance the metabolic stability and binding affinity of drug candidates. This aligns with the growing trend in the pharmaceutical industry to develop small-molecule inhibitors with improved pharmacokinetic properties. Additionally, the chloromethyl group offers a reactive handle for further functionalization, making this compound a versatile building block in synthetic chemistry.

One of the most frequently searched topics related to this compound is its role in click chemistry, a field that has revolutionized the way chemists construct molecular architectures. The 1,2,3-triazole core is a hallmark of click chemistry reactions, which are prized for their efficiency and selectivity. The incorporation of cyclobutyl groups into such frameworks is a relatively underexplored area, opening new avenues for research. This compound’s potential in designing bioorthogonal probes and polymeric materials is another hot topic among scientists and industry professionals.

From a synthetic perspective, the preparation of 4-(chloromethyl)-5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazole involves multi-step organic transformations, often starting from readily available cyclobutane derivatives. The challenges associated with its synthesis, such as controlling regioselectivity and minimizing side reactions, are common discussion points in academic forums and research publications. Optimizing the yield and purity of this compound is critical for its successful application in downstream processes, a concern frequently raised by synthetic chemists.

The compound’s potential in drug discovery is another area of intense interest. Triazole derivatives are known to exhibit a broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the cyclobutyl ring in this molecule could impart unique conformational constraints, potentially leading to enhanced target specificity. This has led to a surge in searches for structure-activity relationship (SAR) studies involving similar compounds, as researchers aim to unlock new therapeutic possibilities.

In the realm of material science, 4-(chloromethyl)-5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazole could play a pivotal role in the development of advanced polymers and coatings. The chloromethyl group allows for cross-linking reactions, which are essential for creating durable and high-performance materials. This aligns with the increasing demand for sustainable and high-performance materials in industries such as automotive, aerospace, and electronics. Discussions around its use in photoactive materials and self-healing polymers are also gaining traction.

Another trending topic is the compound’s potential in catalysis. The 1,2,3-triazole moiety can act as a ligand for transition metals, facilitating various catalytic processes. This has sparked interest in its application in green chemistry initiatives, where efficient and environmentally friendly catalysts are highly sought after. Researchers are exploring its use in asymmetric synthesis and C-H activation reactions, which are critical for the production of chiral pharmaceuticals and fine chemicals.

In conclusion, 4-(chloromethyl)-5-cyclobutyl-1-(1-cyclobutylethyl)-1H-1,2,3-triazole (CAS No. 2172039-60-8) is a compound of immense scientific and industrial significance. Its unique structural attributes and versatile reactivity make it a valuable asset in drug discovery, material science, and catalysis. As research continues to uncover new applications for this molecule, its relevance in cutting-edge scientific endeavors is expected to grow, making it a subject of ongoing interest and investigation.